Cas no 306935-02-4 (5-Methyl-2-(trifluoromethyl)-3-furansulfonyl chloridee)

• Product Name: 5-Methyl-2-(trifluoromethyl)-3-furansulfonyl chloridee
• CAS No: 306935-02-4
• MF: C₆H₄ClF₃O₃S
• MW: 248.607370376587
• MDL: MFCD02677699
• CID: 300073
• PubChem ID: 2779895
• Update Time: 2025-06-08

5-Methyl-2-(trifluoromethyl)-3-furansulfonyl chloridee Chemical and Physical Properties

Names and Identifiers

• 3-Furansulfonylchloride, 5-methyl-2-(trifluoromethyl)-
• 5-Methyl-2-(trifluoromethyl)-3-furansulfonyl chloride
• 5-methyl-2-(trifluoromethyl)furan-3-sulfonyl chloride
• 5-METHYL-2-(TRIFLUOROMETHYL)FURAN-3-SULPHONYL CHLORIDE
• 5-methyl-2-trifluoromethyl-furan-3-sulfonyl chloride
• DTXSID70381590
• CS-0327994
• A820501
• SCHEMBL1421236
• 5-methyl-2-(trifluoromethyl)-3-furansulfonyl chloride, AldrichCPR
• AKOS006222709
• 3-Furansulfonyl chloride, 5-methyl-2-(trifluoromethyl)-
• 5-Methyl-2-(trifluoromethyl)-3-furansulfonylchloride
• PS-10865
• FT-0620597
• J-517752
• 5-methyl-2-trifluoromethyl-3-furansulfonyl chloride
• 306935-02-4
• 5-methyl-2-trifluoromethylfuran-3-sulfonyl chloride
• MFCD02677699
• DB-008469
• 5-Methyl-2-(trifluoromethyl)-3-furansulfonyl chloridee

• MDL： MFCD02677699
• Inchi： 1S/C6H4ClF3O3S/c1-3-2-4(14(7,11)12)5(13-3)6(8,9)10/h2H,1H3
• InChI Key： GSYXWDYWBRICSD-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)OC=1C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 247.95200
• Monoisotopic Mass: 247.952
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• Density: 1.566
• Boiling Point: 44 °C
• Flash Point: 118.8°C
• Refractive Index: 1.454
• PSA: 55.66000
• LogP: 3.61510

5-Methyl-2-(trifluoromethyl)-3-furansulfonyl chloridee Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34-36
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Additional information on 5-Methyl-2-(trifluoromethyl)-3-furansulfonyl chloridee

Comprehensive Overview of 5-Methyl-2-(trifluoromethyl)-3-furansulfonyl chloride (CAS No. 306935-02-4)

5-Methyl-2-(trifluoromethyl)-3-furansulfonyl chloride (CAS No. 306935-02-4) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its furansulfonyl core and trifluoromethyl substituent, has garnered attention for its unique reactivity and versatility in constructing complex molecular architectures. Researchers and industries value it for its role in cross-coupling reactions, peptide modifications, and as a precursor for biologically active molecules.

The growing demand for fluorinated compounds in drug discovery and agrochemicals has positioned 5-Methyl-2-(trifluoromethyl)-3-furansulfonyl chloride as a key intermediate. Its electron-withdrawing properties enhance the stability of derived products, making it ideal for designing metabolically stable pharmaceuticals. Recent studies highlight its utility in kinase inhibitor development, a hot topic in oncology research, where trifluoromethyl groups improve drug bioavailability and target selectivity.

From an industrial perspective, the compound’s synthesis and scalability are frequently discussed in process chemistry forums. Optimizing its production involves addressing challenges like regioselectivity and yield improvement, which align with the broader trend of green chemistry and sustainable manufacturing. Users often search for alternative synthetic routes or catalytic methods to reduce waste, reflecting the industry’s shift toward eco-friendly practices.

In analytical chemistry, 5-Methyl-2-(trifluoromethyl)-3-furansulfonyl chloride is noted for its chromatographic behavior and spectroscopic signatures, aiding in quality control. Its NMR and MS data are well-documented, supporting its identification in complex mixtures. This aligns with the rising interest in high-throughput screening and automated synthesis, where reliable characterization is critical.

Emerging applications in material science, such as polymer functionalization, further expand its relevance. The compound’s ability to introduce sulfonyl groups into polymers enhances thermal stability and solubility, addressing key challenges in electronic materials and coatings. Searches for functionalized furan derivatives often lead to discussions about this compound’s role in advanced material design.

To summarize, 5-Methyl-2-(trifluoromethyl)-3-furansulfonyl chloride (CAS No. 306935-02-4) bridges multiple disciplines, from medicinal chemistry to industrial processes. Its structural features and reactivity make it indispensable for researchers tackling modern challenges in drug development, sustainability, and material innovation. As interest in tailored fluorinated building blocks grows, this compound will likely remain a focal point in scientific and industrial advancements.